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Compound of Interest

Compound Name: Benzyl 2-methylbenzoate

CAS No.: 67157-60-2

Cat. No.: B3192985

Get Quote

Part 1: Executive Summary & Chemical Profile
Introduction
Benzyl o-toluate (Benzyl 2-methylbenzoate, CAS 67157-60-2) is a specialized aromatic ester

utilized in high-performance fragrance formulations.[1][2][3] While structurally analogous to the

ubiquitous fixative Benzyl Benzoate (CAS 120-51-4), Benzyl o-toluate offers distinct

physicochemical advantages derived from the ortho-methyl substitution on the benzoate ring.

This guide details the mechanism of action, stability profile, and experimental protocols for

validating Benzyl o-toluate as a fixative. Unlike standard benzoates, the ortho-substitution

introduces steric hindrance that significantly enhances hydrolytic stability, making this molecule

a superior candidate for aggressive media (e.g., high pH soaps, functional detergents) where

standard fixatives degrade.

Physicochemical Characterization
The fixative capability of Benzyl o-toluate is a function of its low vapor pressure and high

lipophilicity (LogP), which allows it to suppress the volatility of top-note ingredients via Raoult’s
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Law deviations.

Property Value / Description Relevance to Fixation

Chemical Name Benzyl 2-methylbenzoate Core structure

CAS Number 67157-60-2 Identity verification

Molecular Weight 226.27 g/mol High mass reduces volatility

Boiling Point ~323–324 °C High thermal stability

LogP (Octanol/Water) ~4.2 (Predicted) High affinity for lipophilic oils

Odor Profile Faint, sweet, balsamic, floral
Minimal interference with

fragrance heart

Hydrolytic Stability High (Sterically Hindered)
Resists degradation in

functional bases

Part 2: Mechanism of Action
Vapor Pressure Suppression & Raoult's Law
Benzyl o-toluate functions as a Type 1 Fixative (Physical Retarder). It acts as a high-boiling

solvent that lowers the total vapor pressure of the mixture. According to Raoult's Law (

), adding a high-molecular-weight solvent reduces the mole fraction (

) of the volatile components (e.g., Limonene, Linalool), thereby reducing their evaporation rate.

Steric Stabilization (The Ortho Effect)
The critical differentiator of Benzyl o-toluate is the methyl group at the ortho position. This

group provides steric shielding to the carbonyl carbon, protecting it from nucleophilic attack

(hydrolysis). This makes Benzyl o-toluate significantly more stable than Benzyl Benzoate in

alkaline environments (soaps, bleaches).

Pathway Visualization
The following diagram illustrates the dual mechanism of fixation and stability.
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Caption: Figure 1. Mechanism of fixation showing vapor pressure suppression and the steric

stabilization effect of the ortho-methyl group.

Part 3: Application Protocols
Protocol A: Formulation Integration
Objective: To incorporate Benzyl o-toluate into a fragrance concentrate without disrupting the

olfactory balance.

Dosage Determination:

Fine Fragrance: 0.5% – 2.0% (w/w). Used to "anchor" floral mid-notes (Jasmine, Ylang).[4]

[5]

Functional Products (Soaps/Detergents): 2.0% – 5.0% (w/w). Higher dosage required for

stability against wash-off.

Blending Sequence:

Step 1: Dissolve crystalline solids (e.g., Musk Ketone, Vanillin) directly into Benzyl o-

toluate. It acts as an excellent co-solvent.

Step 2: Add Base Notes (Woods, Resins).

Step 3: Add Middle Notes (Florals).
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Step 4: Add Top Notes (Citrus, Aldehydes) last to minimize evaporation during processing.

Maturation: Allow the concentrate to mature for 48–72 hours at 20°C to establish

thermodynamic equilibrium before adding ethanol or surfactant bases.

Protocol B: Performance Validation (GC-MS Headspace
Analysis)
Objective: To quantitatively measure the retention of volatile top notes (e.g., Limonene) in the

presence of Benzyl o-toluate compared to a control.

Materials:

Control Sample: Limonene (10%) in Ethanol.

Test Sample: Limonene (10%) + Benzyl o-toluate (2%) in Ethanol.

Instrument: GC-MS with Static Headspace Sampler (e.g., Agilent 7890B/5977B).

Column: DB-Wax or HP-5MS (30m x 0.25mm, 0.25µm film).

Workflow:

Sample Preparation:

Prepare 20mL headspace vials with 1g of sample.

Seal immediately with PTFE/Silicone septa.

Evaporation Challenge:

Leave duplicate open vials in a temperature-controlled chamber (25°C, 50% RH) for T=0,

T=1hr, T=4hr.

Seal at the designated time points.

GC-MS Parameters:

Incubation: 40°C for 10 min.
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Injection: Split mode (20:1).

Oven Program: 40°C (hold 2 min)

10°C/min

250°C.

Data Analysis:

Calculate the Fixation Index (

):

An

indicates effective fixation.

Sample Prep
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Click to download full resolution via product page
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Caption: Figure 2. Step-by-step workflow for validating fixative performance using Headspace

GC-MS.

Part 4: Safety & Regulatory Compliance (E-E-A-T)
IFRA & Safety Status
While Benzyl o-toluate is a distinct CAS, it is metabolically linked to Benzyl Alcohol.

IFRA Standards: Benzyl o-toluate is not explicitly restricted by name in the 51st Amendment

(unlike Benzyl Benzoate). However, it hydrolyzes to Benzyl Alcohol and o-Toluic acid.

Calculation Rule: You must calculate the potential Benzyl Alcohol content released upon total

hydrolysis and ensure the final formulation complies with the Benzyl Alcohol IFRA limit

(Category 4 limit: 2.5%).

Stoichiometry: 1 mole Benzyl o-toluate

1 mole Benzyl Alcohol.

Conversion: 1g Benzyl o-toluate

0.47g Benzyl Alcohol equivalents.

Handling
Sensitization: Potential skin sensitizer (weak).[6] Avoid use on broken skin.

Storage: Store in amber glass or aluminum containers under nitrogen blanket to prevent

oxidation to benzaldehyde derivatives.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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